Malonic acid, piperonyl-, diethyl ester

• CAS No.: 22180-30-9
• Molecular Formula: C15H18O6
• Molecular Weight: 294.30 g/mol
• IUPAC Name: diethyl 2-(1,3-benzodioxol-5-ylmethyl)propanedioate
• InChI: InChI=1S/C15H18O6/c1-3-18-14(16)11(15(17)19-4-2)7-10-5-6-12-13(8-10)21-9-20-12/h5-6,8,11H,3-4,7,9H2,1-2H3
• InChI Key: ZGWNOKCKFCUKPC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(CC1=CC2=C(C=C1)OCO2)C(=O)OCC

Description

Malonic acid, piperonyl-, diethyl ester is a useful research compound. Its molecular formula is C15H18O6 and its molecular weight is 294.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

60.17 g of sodium ethoxide were dissolved in 1127 ml of ethanol. To this solution, 336.4 g of diethyl malonate and 119.42 g of [(3,4-methylendioxy)phenyl]methyl chloride were added and the mixture was refluxed for 3 hours. After the reaction was completed, the solvent was removed under reduced pressure and water was added to the residue. After extraction with ethyl acetate, the ethyl acetate was dried with sodium sulfate anhydride. After removing the solvent under reduced pressure and purification with distillation, 181.1 g of 2-[[(3,4-methylenedioxy)phenyl]methyl]malonic acid diethyl ester were obtained.